Cas no 141028-29-7 (L-Isoleucine, N-(N-acetyl-L-alanyl)-)

• Product Name: L-Isoleucine, N-(N-acetyl-L-alanyl)-
• CAS No: 141028-29-7
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 1300166
• Update Time: 2024-08-04

L-Isoleucine, N-(N-acetyl-L-alanyl)- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, N-(N-acetyl-L-alanyl)-
• L-Isoleucine, N-(N-acetyl-L-alanyl)- (9CI)

• Inchi： 1S/C11H20N2O4/c1-5-6(2)9(11(16)17)13-10(15)7(3)12-8(4)14/h6-7,9H,5H2,1-4H3,(H,12,14)(H,13,15)(H,16,17)/t6-,7-,9-/m0/s1
• InChI Key： SIZYZNKQHXRQQQ-ZKWXMUAHSA-N
• SMILES： C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(C)=O

Computed Properties

• Exact Mass: 244.1424

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 531.5±35.0 °C(Predicted)
• PSA: 95.5
• pka: 3.42±0.10(Predicted)